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Compound of Interest

Compound Name:
3-[(3-

Fluorophenoxy)methyl]pyrrolidine

CAS No.: 946760-96-9

Cat. No.: B1388812

Get Quote

Core Hazard Assessment
Before initiating disposal, you must validate the specific hazards of your material. As a

fluorinated pyrrolidine derivative, this compound presents a "Triad of Hazard" that dictates its

waste stream.
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Hazard Category Classification Operational Implication

Chemical Nature Secondary Amine

Corrosive (pH > 11).

Incompatible with acids and

oxidizers.

Elemental Comp. Organofluorine

Halogenated Waste. Must be

incinerated at high temps

(>1100°C) with scrubbing;

never mix with non-

halogenated solvents if

possible (cost control).

Flammability Combustible/Flammable

Ignitable (D001). Flash point is

likely <60°C (analogous to

pyrrolidine). Ground all vessels

during transfer.

Critical Warning: Do not dispose of this compound down the drain.[1] It is toxic to aquatic life

and can form corrosive hydrofluoric acid (HF) decomposition products during improper thermal

treatment.

Pre-Disposal Handling & Stabilization
PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles (or face

shield if volume >100mL), and a flame-resistant lab coat.

Quenching (If Reactive): If the material is in a reactive mixture (e.g., with acid chlorides),

quench carefully before disposal. Ensure the final waste mixture is thermally stable.

Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal containers if the waste is potentially acidic or wet, as fluorides can corrode metal over

time.

Disposal Decision Tree (Workflow)
Use this logic flow to determine the correct waste stream for your specific situation.
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Figure 1: Decision logic for segregating 3-[(3-Fluorophenoxy)methyl]pyrrolidine waste. Note

that even if dissolved in non-halogenated solvents, the presence of the fluorinated solute often

necessitates the "Halogenated" waste stream.

Detailed Waste Stream Protocols
Scenario A: Pure Liquid or Stock Solution

Waste Code: Label as "Halogenated Organic Waste".

RCRA Classification: Likely D001 (Ignitable) and D002 (Corrosive).

Procedure:

Transfer liquid into a dedicated Halogenated Waste carboy (typically red or yellow tagged).

Do not fill >90% to allow for vapor expansion.

Label explicitly with the chemical name: 3-[(3-Fluorophenoxy)methyl]pyrrolidine.

Add hazard checkboxes: [x] Flammable, [x] Corrosive, [x] Toxic.[2]

Scenario B: Reaction Mixture (Post-Workup)
Compatibility Check: Ensure no strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) are

present. Amines + Oxidizers can form explosive N-oxides or unstable intermediates.

Segregation: Even if the solvent is Methanol or Ethyl Acetate, the presence of the Fluorine

atom usually requires this to go into the Halogenated stream to ensure proper incineration

temperatures.

Note: Some facilities allow "Trace Halogen" (<1-2%) in non-halogenated streams. Default

to Halogenated unless you have written approval from your EHS officer.

Scenario C: Solid Waste (Contaminated Silica, Gloves, Paper)
Container: Double-bag in clear, heavy-duty polyethylene bags or a wide-mouth HDPE drum.

Labeling: "Solid Hazardous Waste - Contaminated Debris (Fluorinated Amine)."
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Sharps: If syringes were used, dispose of them in a rigid bio/chem sharps container, never in

soft bags.

Incompatibility & Segregation Matrix
Proper segregation prevents laboratory accidents (fires/explosions) inside waste containers.

3-[(3-Fluorophenoxy)methyl]
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Figure 2: Chemical compatibility matrix. Red dashed lines indicate prohibited mixtures.

Emergency Procedures (Spill Management)
If a spill occurs during transfer to waste:

Evacuate & Ventilate: The vapors may be irritating.[2]

PPE: Don appropriate respiratory protection if ventilation is poor.

Absorb: Use a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels for

large spills as they increase flammability surface area.
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Neutralize: If available, use a weak acid neutralizer (Citric acid based) only if you are trained

to do so; otherwise, absorb as is.

Disposal: Treat all cleanup material as Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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